molecular formula C6H12ClN B6216127 (3R)-3-ethenylpyrrolidine hydrochloride CAS No. 2742623-78-3

(3R)-3-ethenylpyrrolidine hydrochloride

Cat. No. B6216127
CAS RN: 2742623-78-3
M. Wt: 133.6
InChI Key:
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Description

(3R)-3-ethenylpyrrolidine hydrochloride, also known as (3R)-3-ephrin hydrochloride, is a synthetic compound that is widely used in scientific research. It is a colorless, water-soluble solid that is commonly used as a reagent in chemical synthesis. It has a variety of applications in the laboratory, ranging from its use as an intermediate in the synthesis of other compounds to its use as a research tool in the study of biochemical and physiological processes.

Scientific Research Applications

(3R)-3-ethenylpyrrolidine hydrochloride has a variety of scientific research applications. It is commonly used in the synthesis of other compounds, such as peptides and amines. It is also used as a research tool to investigate the biochemical and physiological processes of cells. For example, it has been used to study the effects of hormones on cell signaling pathways, and to investigate the role of endocytosis in cell signaling.

Mechanism of Action

The mechanism of action of (3R)-3-ethenylpyrrolidine hydrochloride is not fully understood. However, it is believed to interact with cell-surface receptors, such as G-protein coupled receptors, to modulate cell signaling pathways. It has also been suggested that it may interact with ion channels, such as voltage-gated calcium channels, to alter cellular excitability.
Biochemical and Physiological Effects
(3R)-3-ethenylpyrrolidine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate cell signaling pathways, alter cellular excitability, and affect the release of hormones. It has also been shown to have neuroprotective and anti-inflammatory effects, as well as to inhibit the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3R)-3-ethenylpyrrolidine hydrochloride is its water solubility, which makes it easy to work with in the laboratory. It is also relatively stable, which makes it suitable for long-term storage. However, it is important to note that (3R)-3-ethenylpyrrolidine hydrochloride is a synthetic compound, and therefore there is limited information available regarding its safety and toxicity.

Future Directions

The potential future directions for (3R)-3-ethenylpyrrolidine hydrochloride include further research into its mechanism of action and its biochemical and physiological effects. It may also be used as a research tool to investigate the effects of hormones on cell signaling pathways. Additionally, it may be used as a therapeutic agent to treat various diseases and disorders, such as cancer and neurodegenerative diseases. Finally, it may be used as a reagent in the synthesis of other compounds, such as peptides and amines.

Synthesis Methods

(3R)-3-ethenylpyrrolidine hydrochloride is typically synthesized through a reaction of 3-ethenylpyrrolidine with hydrochloric acid. This reaction produces a mixture of diastereomeric (3R)-3-ethenylpyrrolidine hydrochloride and (3S)-3-ethenylpyrrolidine hydrochloride, which can be separated by column chromatography. The reaction can be represented as follows:
3-ethenylpyrrolidine + HCl → (3R)-3-ethenylpyrrolidine hydrochloride + (3S)-3-ethenylpyrrolidine hydrochloride

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-3-ethenylpyrrolidine hydrochloride involves the reaction of (R)-3-hydroxypyrrolidine with acetaldehyde followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "(R)-3-hydroxypyrrolidine", "Acetaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: React (R)-3-hydroxypyrrolidine with acetaldehyde in the presence of a catalyst to form (3R)-3-hydroxy-1-acetylpyrrolidine.", "Step 2: Reduce (3R)-3-hydroxy-1-acetylpyrrolidine with sodium borohydride to form (3R)-3-hydroxy-1-ethylpyrrolidine.", "Step 3: Quaternize (3R)-3-hydroxy-1-ethylpyrrolidine with hydrochloric acid to form (3R)-3-ethenylpyrrolidine hydrochloride." ] }

CAS RN

2742623-78-3

Molecular Formula

C6H12ClN

Molecular Weight

133.6

Purity

95

Origin of Product

United States

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